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Compound of Interest

Compound Name: C5-Conh-C2-N-CH3

Cat. No.: B15542061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling N-ethyl-

N-methylhexanamide (C9H19NO), a tertiary amide. Given the absence of a specific Safety

Data Sheet (SDS) for this compound, this guidance is based on safety protocols for structurally

similar chemicals, such as other amides and N-alkylated compounds. Prudent laboratory

practice dictates treating this compound with a high degree of caution.

Immediate Safety Protocols and Personal Protective
Equipment (PPE)
Safe handling of N-ethyl-N-methylhexanamide requires stringent adherence to PPE protocols

to minimize exposure and mitigate potential hazards. The following table summarizes the

recommended PPE for various laboratory operations involving this compound.
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Protection Type Specific Recommendations Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected prior

to use and disposed of after

handling or if contaminated.[1]

[2][3]

To prevent skin contact, as

analogous compounds can be

harmful upon dermal

absorption.

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield is

recommended when there is a

risk of splashing.[1][2][4]

To protect against potential

serious eye irritation or

damage.[1][5]

Skin and Body Protection

A laboratory coat, long pants,

and closed-toe shoes are

mandatory. For larger

quantities or when there is a

significant risk of exposure,

chemical-resistant coveralls

should be worn.[1][2]

To minimize skin exposure to

the chemical.

Respiratory Protection

All handling should be

conducted in a well-ventilated

area, preferably within a

certified chemical fume hood.

[1][6] If ventilation is

inadequate or there is a risk of

aerosol formation, a NIOSH-

approved respirator with an

organic vapor cartridge is

required.[1][2]

To prevent the inhalation of

potentially harmful vapors or

aerosols.

Operational Handling and Storage Plan
Handling:
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Engineering Controls: All procedures involving N-ethyl-N-methylhexanamide should be

performed in a chemical fume hood to ensure adequate ventilation.[1][6] Eyewash stations

and safety showers must be readily accessible in the immediate work area.[5][7]

Weighing and Dispensing: Conduct these tasks carefully within the fume hood to avoid the

generation of dust or aerosols.[1]

Post-Handling: After handling, decontaminate all work surfaces with an appropriate cleaning

agent.[1] Thoroughly wash hands with soap and water after removing gloves.[1][5]

Storage:

Store in a tightly-closed, properly labeled container in a cool, dry, and well-ventilated area.[3]

[5][7]

Keep away from incompatible substances such as strong oxidizing agents, acids, and bases.

[6]

Store in a designated and secure area.[6]

Spill and Waste Disposal Plan
Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material like

sand or vermiculite.[1][7]

Collect: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.[1]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.
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Report: Notify the laboratory supervisor and the institution's Environmental Health & Safety

(EHS) office about the incident.[1]

Waste Disposal:

Containerization: Collect all waste containing N-ethyl-N-methylhexanamide in a designated,

compatible, and clearly labeled hazardous waste container (e.g., high-density polyethylene

or glass).[2] The label should include "Hazardous Waste," the full chemical name, and any

associated hazard warnings.[2]

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory.[2]

Pickup: Contact your institution's EHS department to arrange for the pickup and disposal of

the hazardous waste in accordance with all local, state, and federal regulations.[2][5] Do not

dispose of this chemical down the drain.[3]

Procedural Workflow for Safe Handling
The following diagram illustrates the standard operational workflow for handling N-ethyl-N-

methylhexanamide, from preparation to disposal, to ensure a safe laboratory environment.
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Caption: Workflow for the safe handling of N-ethyl-N-methylhexanamide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15542061?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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